Cas no 18386-45-3 (Androst-4-ene-6,17-dione,3-hydroxy-, (3b)-)
18386-45-3 structure
Product Name:Androst-4-ene-6,17-dione,3-hydroxy-, (3b)-
CAS No:18386-45-3
MF:C19H26O3
MW:302.407946109772
CID:201280
PubChem ID:3082130
Update Time:2025-04-19
Androst-4-ene-6,17-dione,3-hydroxy-, (3b)- Chemical and Physical Properties
Names and Identifiers
-
- Androst-4-ene-6,17-dione,3-hydroxy-, (3b)-
- (3beta)-3-hydroxyandrost-4-ene-6,17-dione
- 3-Hydroxyandrost-4-ene-6,17-dione
- 3-OH-Androstene-6,17-dione
- Androst-4-ene-6,17-dione, 3-hydroxy-, (3beta)-
- BDBM236513
- 18386-45-3
- DTXSID00939765
- Androst-4-ene-3beta-ol-6,17-dione (7)
- (3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-6,17-dione
- SCHEMBL1860132
-
- Inchi: 1S/C19H26O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h9,11-14,20H,3-8,10H2,1-2H3/t11-,12-,13-,14-,18+,19-/m0/s1
- InChI Key: ARAPFCZLRWLJAA-LZBOESDWSA-N
- SMILES: O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C=C3C(C[C@H]12)=O)O
Computed Properties
- Exact Mass: 302.188195
- Monoisotopic Mass: 302.188195
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: 2.2
Experimental Properties
- Density: 1.19
- Melting Point: 193-196 ºC
- Boiling Point: 479.1°Cat760mmHg
- Flash Point: 257.6°C
- Refractive Index: 1.569
Androst-4-ene-6,17-dione,3-hydroxy-, (3b)- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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